Cas no 54029-70-8 (1,2-Benzenediamine, 4-[(phenylmethyl)thio]-)

1,2-Benzenediamine, 4-[(phenylmethyl)thio]- structure
54029-70-8 structure
Product Name:1,2-Benzenediamine, 4-[(phenylmethyl)thio]-
CAS No:54029-70-8
MF:C13H14N2S
MW:230.328661441803
CID:355746
PubChem ID:13550994
Update Time:2025-04-19

1,2-Benzenediamine, 4-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 4-[(phenylmethyl)thio]-
    • 4-benzylsulfanylbenzene-1,2-diamine
    • SCHEMBL11630533
    • 4-(Benzylsulfanyl)benzene-1,2-diamine
    • 54029-70-8
    • DTXSID70543575
    • Inchi: 1S/C13H14N2S/c14-12-7-6-11(8-13(12)15)16-9-10-4-2-1-3-5-10/h1-8H,9,14-15H2
    • InChI Key: HLSLIQFXUHQNSS-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C(=C1)N)N)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 230.08792
  • Monoisotopic Mass: 230.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 77.3Ų

Experimental Properties

  • PSA: 52.04
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